Cas no 58511-63-0 (L-(+)-Ergothioneine)
L-(+)-Ergothioneine structure
Product Name:L-(+)-Ergothioneine
CAS No:58511-63-0
MF:C9H15N3O2S
MW:229.299300432205
CID:57277
PubChem ID:3032311
Update Time:2025-04-18
L-(+)-Ergothioneine Chemical and Physical Properties
Names and Identifiers
-
- L-(+)-Ergothioneine
- (S)-alpha-Carboxy-N,N,N-trimethyl-2-mercapto-1H-imidazole-4-ethanaminium inner salt
- FT-0775136
- Ergothionein
- L-(+)-Ergothioneine;2-Thiol-L-histidine-betaine;l-Thioneine
- KS-1468
- SCHEMBL2215409
- 58511-63-0
- SSISHJJTAXXQAX-UHFFFAOYSA-N
- Orgothionenine
- BCP30888
- (E/Z)-2-Propyl-2-pentenoic Acid Ethyl Ester-d5
- SCHEMBL20609504
- 1H-Imidazole-4-ethanaminium,a-carboxy-2,3-dihydro-N,N,N-trimethyl-2-thioxo-,inner salt, hydrate (1:2), (aS)-
- AKOS037654000
-
- Inchi: 1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)
- InChI Key: SSISHJJTAXXQAX-UHFFFAOYSA-N
- SMILES: S=C1NC=C(CC(C(=O)[O-])[N+](C)(C)C)N1
Computed Properties
- Exact Mass: 229.08800
- Monoisotopic Mass: 229.08849790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- PSA: 107.61000
- LogP: -0.93440
L-(+)-Ergothioneine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
58511-63-0 (L-(+)-Ergothioneine) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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